Cas no 68759-64-8 (4-(2-Methylpropyl)-phenol Phosphate)

• Product Name: 4-(2-Methylpropyl)-phenol Phosphate
• CAS No: 68759-64-8
• MF: C₃₀H₃₉O₄P
• MW: 494.602030038834
• CID: 5045065
• Update Time: 2025-06-14

4-(2-Methylpropyl)-phenol Phosphate Chemical and Physical Properties

Names and Identifiers

• Phenol, isobutylenated, phosphate (3:1)
• tris[4-(2-methylpropyl)phenyl] phosphate
• Triisobutylenated triphenylphosphate
• XPE77R3GK8
• Isobutylenated phenol phosphate (3:1)
• Durad 220B
• Durad 550B
• TRIS(ISOBUTYLPHENYL) PHOSPHATE
• Isobutylenated phenol phosphate
• tris(4-isobutylphenyl) phosphate
• 937P406
• Q27293953
• 4-(2-Methylpropyl)-phenol Phosphate

• Inchi： 1S/C30H39O4P/c1-22(2)19-25-7-13-28(14-8-25)32-35(31,33-29-15-9-26(10-16-29)20-23(3)4)34-30-17-11-27(12-18-30)21-24(5)6/h7-18,22-24H,19-21H2,1-6H3
• InChI Key： LWYPBQJBRGDLOI-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(=CC=1)CC(C)C)(OC1C=CC(=CC=1)CC(C)C)OC1C=CC(=CC=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 539
• XLogP3: 8.8
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on 4-(2-Methylpropyl)-phenol Phosphate

Recent Advances in the Study of 4-(2-Methylpropyl)-phenol Phosphate (CAS: 68759-64-8)

The compound 4-(2-Methylpropyl)-phenol Phosphate (CAS: 68759-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phosphate ester derivative of 4-(2-methylpropyl)-phenol, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-(2-Methylpropyl)-phenol Phosphate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-(2-Methylpropyl)-phenol Phosphate exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a therapeutic agent for chronic inflammatory conditions. Moreover, its unique phosphate moiety enhances bioavailability, a factor that has been a limiting step for similar phenolic compounds.

Another groundbreaking study explored the compound's potential in neurodegenerative diseases. Researchers found that 4-(2-Methylpropyl)-phenol Phosphate could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study, published in Neuropharmacology (2024), highlighted its ability to reduce amyloid-beta aggregation and oxidative stress, two hallmark pathological features of the disease. These findings open new avenues for developing treatments for neurodegenerative disorders.

Despite these promising results, challenges remain. The long-term safety profile and potential side effects of 4-(2-Methylpropyl)-phenol Phosphate require further investigation. Current studies are limited to animal models, and human clinical trials are yet to be initiated. Additionally, the precise molecular mechanisms underlying its therapeutic effects are not fully understood, necessitating more detailed mechanistic studies.

In conclusion, 4-(2-Methylpropyl)-phenol Phosphate (CAS: 68759-64-8) represents a promising candidate for various therapeutic applications, from anti-inflammatory treatments to neuroprotection. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future research. However, comprehensive clinical trials and mechanistic studies are essential to fully realize its therapeutic potential and ensure its safety for human use.